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Compound of Interest

Compound Name: Trifludimoxazin

Cat. No.: B1651332 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Core Chemical Information
Trifludimoxazin, with the CAS registry number 1258836-72-4, is a novel herbicide developed

by BASF.[1][2] It is the first of the triazinone class of protoporphyrinogen oxidase (PPO)

inhibiting herbicides.[1][2] Its chemical name is 1,5-dimethyl-6-sulfanylidene-3-(2,2,7-trifluoro-3-

oxo-4-prop-2-ynyl-1,4-benzoxazin-6-yl)-1,3,5-triazinane-2,4-dione.[1][2] Trifludimoxazin is

particularly noted for its efficacy against a wide range of broadleaf weeds, including those that

have developed resistance to other PPO inhibitors.[3]

Chemical Structure and Properties
Trifludimoxazin possesses a unique heterocyclic structure with fluorine substitutions that

enhance its binding affinity to the PPO enzyme.[1][2] It is characterized as an odourless, off-

white to beige crystalline powder.

Table 1: Physicochemical Properties of Trifludimoxazin
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Property Value Reference

Molecular Formula C₁₆H₁₁F₃N₄O₄S [4]

Molecular Weight 412.3 g/mol [4]

Water Solubility
1.78 mg/L (at 20.1°C and pH

7.88)
[2]

Soil Adsorption Coefficient

(Koc)
315–692 mL/g [2]

pKa 7.59 (at 20°C)

Physical Form
Crystalline powder (solid) at

room temperature

Solubility in Organic Solvents

n-heptane: 0.027 g/LMethanol:

10.8 g/LToluene: 36

g/LAcetone: 423.8

g/LDichloromethane: 238.4

g/LEthyl acetate: 155.2 g/L

Mechanism of Action
Trifludimoxazin functions as a potent inhibitor of the enzyme protoporphyrinogen oxidase

(PPO; EC 1.3.3.4), which is a critical enzyme in the biosynthetic pathways of both chlorophyll in

plants and heme in animals.[2] PPO catalyzes the oxidation of protoporphyrinogen IX to

protoporphyrin IX.

The inhibition of PPO leads to an accumulation of protoporphyrinogen IX. This excess

protoporphyrinogen IX is exported from the chloroplasts and mitochondria into the cytoplasm,

where it is oxidized to protoporphyrin IX by non-specific oxidases.[1] In the presence of light,

protoporphyrin IX generates reactive oxygen species (ROS), such as singlet oxygen.[1] These

ROS cause rapid lipid peroxidation and the disruption of cell membranes, ultimately leading to

cell death and the herbicidal effect.[1]
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Mechanism of action of Trifludimoxazin.

Synthesis
The synthesis of Trifludimoxazin is a multi-step process.[5] A general synthetic route is

outlined below.
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3-Fluorophenol Aryloxyacetamide
(118)

Alkylation with
bromodifluorodimethylacetamid

Tetrasubstituted
Phenyl Derivative

(119)

Nitration Benzoxazinone
Derivative (120)

Reduction of
nitro group Protected Amine

Intermediate (122)

Propargylation &
Amine protection Trifludimoxazin

Cyclization with
N-methoxycarbonyl-N,N-

dimethylthiourea
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Step 1: Alkylation

Step 2: Nitration

Step 3: Reduction

Step 4: Propargylation and Protection

Step 5: Cyclization

3-Fluorophenol +
Bromodifluorodimethylacetamid

Reaction in the presence of a base (e.g., K₂CO₃)

Aryloxyacetamide Intermediate (118)

Aryloxyacetamide (118)

Reaction with a nitrating agent (e.g., HNO₃/H₂SO₄)

Tetrasubstituted Phenyl Derivative (119)

Tetrasubstituted Phenyl Derivative (119)

Catalytic hydrogenation (e.g., H₂/Pd-C)

Benzoxazinone Derivative (120)

Benzoxazinone Derivative (120)

Reaction with a propargylating agent followed by
protection of the amino group (e.g., as a phenyl carbamate)

Protected Amine Intermediate (122)

Protected Amine Intermediate (122) +
N-methoxycarbonyl-N,N-dimethylthiourea

Reaction under basic conditions

Trifludimoxazin
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Sample Extraction

Sample Cleanup (for Parent Compound)

LC-MS/MS Analysis

5g Soil Sample

Shake twice with
Methanol:Water with 0.1% Formic Acid (70:30, v/v)

Soil Extract

Aliquot of Soil Extract

Concentrate to aqueous layer
Partition with Cyclohexane:Ethyl Acetate (90:10, v/v)

Cleaned Extract

Cleaned Extract

Inject into LC-MS/MS system

Quantification of Trifludimoxazin

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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